Cas no 2306268-55-1 (2,2-diisopropyloxetan-3-amine)

• Product Name: 2,2-diisopropyloxetan-3-amine
• CAS No: 2306268-55-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5290720
• Update Time: 2026-03-10

2,2-diisopropyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanamine, 2,2-bis(1-methylethyl)-
• 2,2-diisopropyloxetan-3-amine

• Inchi： 1S/C9H19NO/c1-6(2)9(7(3)4)8(10)5-11-9/h6-8H,5,10H2,1-4H3
• InChI Key： OGNQRENOMUHOSV-UHFFFAOYSA-N
• SMILES： O1CC(N)C1(C(C)C)C(C)C

Additional information on 2,2-diisopropyloxetan-3-amine

2,2-diisopropyloxetan-3-amine (CAS No. 2306268-55-1): An Emerging Compound in Medicinal Chemistry

2,2-diisopropyloxetan-3-amine (CAS No. 2306268-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxetanes, which are four-membered ring structures with an oxygen atom and three carbon atoms. The presence of two isopropyl groups and an amine functional group on the oxetane ring imparts distinct chemical and biological characteristics to this molecule.

The synthesis of 2,2-diisopropyloxetan-3-amine has been extensively studied in recent years, with several methods reported in the literature. One of the most common approaches involves the ring-opening reaction of a suitable oxetane precursor followed by functionalization to introduce the desired substituents. The high reactivity of oxetanes makes them valuable intermediates in the synthesis of complex molecules, particularly in the development of pharmaceuticals.

In terms of its biological activity, 2,2-diisopropyloxetan-3-amine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been found to exhibit selective agonist or antagonist properties towards certain GPCRs, making it a potential candidate for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2,2-diisopropyloxetan-3-amine to cross the blood-brain barrier efficiently. This property is crucial for compounds targeting central nervous system (CNS) disorders, as it ensures that the drug can reach its intended site of action. The study also reported that the compound exhibited low toxicity and favorable pharmacokinetic profiles, further supporting its potential as a therapeutic agent.

The structural flexibility and functional group diversity of 2,2-diisopropyloxetan-3-amine make it an attractive scaffold for drug design and optimization. Chemists can modify the isopropyl groups or introduce additional functional groups to fine-tune the compound's properties, such as solubility, stability, and binding affinity to specific receptors. This versatility has led to numerous derivatives being synthesized and evaluated for their biological activities.

In addition to its potential as a therapeutic agent, 2,2-diisopropyloxetan-3-amine has also been explored for its use as a building block in supramolecular chemistry. The unique electronic and steric properties of this compound enable it to form stable complexes with various metal ions and organic ligands. These supramolecular assemblies have potential applications in materials science, catalysis, and sensing technologies.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 2,2-diisopropyloxetan-3-amine have shown that it degrades readily under environmental conditions and does not pose significant risks to aquatic or terrestrial ecosystems. This environmental compatibility further enhances its appeal as a sustainable chemical entity.

In conclusion, 2,2-diisopropyloxetan-3-amine (CAS No. 2306268-55-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique structural features, favorable biological properties, and environmental compatibility make it an exciting area of research for chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in the development of novel therapeutics and advanced materials.